Cas no 2386995-69-1 (benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate)

• Product Name: benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate
• CAS No: 2386995-69-1
• MF: C₁₉H₁₈BrN₃O₂
• MW: 400.26912355423
• CID: 5619077
• PubChem ID: 72236014
• Update Time: 2025-06-25

benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303214
• benzyl N-{1-[4-(4-bromophenyl)-1H-imidazol-2-yl]ethyl}carbamate
• 2386995-69-1
• benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate

• Inchi： 1S/C19H18BrN3O2/c1-13(22-19(24)25-12-14-5-3-2-4-6-14)18-21-11-17(23-18)15-7-9-16(20)10-8-15/h2-11,13H,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key： UDOXPJOAPHJLSG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(C(C)NC(=O)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 399.05824g/mol
• Monoisotopic Mass: 399.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate

Recent Advances in the Study of Benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate (CAS: 2386995-69-1)

The compound benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate (CAS: 2386995-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate in modulating specific biological pathways, particularly those involved in inflammation and cancer. The compound's unique structural features, including the imidazole ring and bromophenyl moiety, contribute to its bioactivity. Researchers have employed advanced synthetic techniques to optimize its yield and purity, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting potent inhibitory effects on key enzymes and receptors. For instance, it has shown significant activity against certain kinases implicated in tumor growth, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, with preliminary data indicating reduced cytokine production and improved disease outcomes.

Despite these encouraging findings, challenges remain in the development of benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, benzyl N-{1-4-(4-bromophenyl)-1H-imidazol-2-ylethyl}carbamate represents a promising candidate for drug development, with its multifaceted biological activities warranting continued investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its therapeutic potential in clinical settings.